Cas no 113863-88-0 (1,1'-(cyclohexane-1,4-diyldimethanediyl)bis-1H-imidazole butanedioate (1:1))

• Product Name: 1,1'-(cyclohexane-1,4-diyldimethanediyl)bis-1H-imidazole butanedioate (1:1)
• CAS No: 113863-88-0
• MF: C₁₈H₂₆N₄O₄
• MW: 362.423444271088
• CID: 1201991
• PubChem ID: 196683
• Update Time: 2025-04-20

1,1'-(cyclohexane-1,4-diyldimethanediyl)bis-1H-imidazole butanedioate (1:1) Chemical and Physical Properties

Names and Identifiers

• 1,1'-(cyclohexane-1,4-diyldimethanediyl)bis-1H-imidazole butanedioate (1:1)
• butanedioic acid,1-[[4-(imidazol-1-ylmethyl)cyclohexyl]methyl]imidazole
• Cgs 14796C
• SCHEMBL1648750
• Cgs-14796C
• 1-((4-((1-Imidazolyl)methyl)cyclohexyl)methyl)imidazole succinate
• DTXSID80921224
• 113863-88-0
• SCHEMBL1648753
• Butanedioic acid--1,1'-[cyclohexane-1,4-diylbis(methylene)]di(1H-imidazole) (1/1)

• Inchi： 1S/C14H20N4.C4H6O4/c1-2-14(10-18-8-6-16-12-18)4-3-13(1)9-17-7-5-15-11-17;5-3(6)1-2-4(7)8/h5-8,11-14H,1-4,9-10H2;1-2H2,(H,5,6)(H,7,8)
• InChI Key： QAEBZMWFFBUNPW-UHFFFAOYSA-N
• SMILES： OC(CCC(=O)O)=O.N1(C=NC=C1)CC1CCC(CN2C=NC=C2)CC1

Computed Properties

• Exact Mass: 362.19558
• Monoisotopic Mass: 362.19540532g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 317
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 110Ų

Experimental Properties

• PSA: 110.24